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Compound of Interest

Compound Name: DCZz5418

Cat. No.: B12374005

Introduction

DCZ5418 is a potent and selective inhibitor of Thyroid Hormone Receptor Interacting Protein
13 (TRIP13), a key regulator of the spindle assembly checkpoint (SAC).[1][2] It has
demonstrated anti-multiple myeloma activity both in vitro and in vivo.[1][3] These application
notes provide detailed protocols for the solubilization of DCZ5418 in DMSO and its application
in cell culture experiments for researchers in oncology, cell biology, and drug development.

Data Presentation

The following table summarizes the key quantitative data for DCZ5418.
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Parameter Value Reference
Molecular Weight 362.42 g/mol [3]
Formula C22H22N203 [3]
CAS Number 2883709-99-5 [3]
Appearance White to off-white solid [3]
Solubility in DMSO 100 mg/mL (275.92 mM) [3]
Storage of Powder -20°C for 3 years; 4°C for 2 3]
years

) -80°C for 6 months; -20°C for 1
Storage of Stock Solution [3]
month

Mechanism of Action: TRIP13 Inhibition

DCZ5418 functions as an inhibitor of TRIP13, an AAA-ATPase that plays a crucial role in the
spindle assembly checkpoint by regulating the conformational state of the mitotic checkpoint
complex protein Mad2.[2] By inhibiting TRIP13, DCZ5418 disrupts the proper functioning of the
spindle assembly checkpoint, which can lead to mitotic catastrophe and cell death in cancer
cells that are highly dependent on this checkpoint for survival.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374005#dcz5418-solubility-in-dmso-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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